Cas no 137233-86-4 (2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester)

• Product Name: 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester
• CAS No: 137233-86-4
• MF: C₂₀H₂₀O₂
• MW: 292.371605873108
• CID: 5041329
• Update Time: 2025-05-26

2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester

• Inchi： 1S/C20H20O2/c1-2-22-18(21)12-16-9-8-15-7-6-13-4-3-5-14-10-11-17(16)20(15)19(13)14/h6-7,10-12H,2-5,8-9H2,1H3
• InChI Key： NQAIDQQDSNQBJT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1C2C3C4C(=CC=2)CCCC=4C=CC=3CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester

Recent Advances in the Study of 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4)

The compound 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrenylidene scaffold, has shown promising potential in various applications, including drug discovery, fluorescence labeling, and materials science. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing a foundation for its further development and utilization.

One of the key areas of research has been the optimization of synthetic routes for 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a viable candidate for large-scale pharmaceutical applications.

In the realm of biological applications, recent investigations have explored the compound's interaction with cellular targets. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated that 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these effects and assess its pharmacokinetic properties.

Another noteworthy development is the use of this compound in fluorescence-based imaging. Due to its pyrenylidene core, it exhibits strong fluorescence properties, making it suitable for labeling biomolecules. A recent publication in Analytical Chemistry (2024) reported its successful application in tracking protein dynamics in live cells, offering a new tool for studying intracellular processes with high precision.

Despite these advancements, challenges remain in the widespread adoption of 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester. Issues such as solubility in aqueous media and potential cytotoxicity at higher concentrations need to be addressed. Ongoing research aims to modify the compound's structure to enhance its biocompatibility while retaining its beneficial properties.

In conclusion, 2-(3,6,7,8-Tetrahydro-1(2H)-pyrenylidene)acetic Acid Ethyl Ester (CAS: 137233-86-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential for future innovations. Continued research and development will be crucial in overcoming current limitations and unlocking its full potential in therapeutic and diagnostic applications.